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Compound of Interest

Compound Name: 3-Bromo-2-methylbut-1-ene

Cat. No.: B3053196

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling 3-Bromo-2-methylbut-1-ene (CAS No. 51872-48-1). Adherence to these guidelines
is critical to ensure personal safety and minimize environmental impact.

Essential Safety Information

3-Bromo-2-methylbut-1-ene is a flammable liquid and vapor that can cause skin, eye, and
respiratory irritation.[1][2][3] It is imperative to handle this chemical with appropriate personal
protective equipment in a well-ventilated area, preferably within a chemical fume hood.[4][5]

Summary of Hazards:

o Flammability: Highly flammable liquid and vapor.[1][2] Vapors may form explosive mixtures
with air and can travel to an ignition source and flash back.[6]

o Skin and Eye Contact: Causes skin irritation and serious eye irritation.[1][2][3] May cause
severe skin burns and eye damage.[7]

e Inhalation: May cause respiratory irritation.[1][2][3]

 Ingestion: Do NOT induce vomiting if swallowed. Rinse mouth and seek immediate medical
attention.[6][8]
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Bromo-2-methylbut-1-ene:[5][9]

PPE Category Specification Rationale

Chemical splash goggles

meeting ANSI 787.1 _
Protects against splashes and

Eye and Face standards. A face shield should
] N vapors.[5]
be worn in addition to goggles.
[5]
Chemical-resistant gloves
Hand (e.g., Nitrile rubber). Inspect Prevents skin contact and
an
gloves for integrity before each  absorption.[5]
use.[4]
Bod Flame-retardant lab coat, fully Protects against splashes and
0
Y buttoned.[1][5] potential fire hazards.[5]
Closed-toe, closed-heel shoes ]
] ] Prevents exposure from spills.
Footwear made of a chemical-resistant 5]
material.[9][10]
A NIOSH-approved respirator
is required if engineering ) ] ]
) ) Protects against the inhalation
Respiratory controls like a fume hood are

. . ) of harmful vapors.[5]
insufficient or during

emergencies.[5]

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of 3-Bromo-2-methylbut-1-ene from receipt to use in
the laboratory.

3.1. Receiving and Storage

e Upon receipt, inspect the container for any damage or leaks.
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o Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,
sparks, open flames, and direct sunlight.[6][11]

o Store in a designated flammables cabinet.

e Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong
bases.[6]

3.2. Preparation and Handling

All handling of 3-Bromo-2-methylbut-1-ene must be conducted in a certified chemical fume
hood.[5]

Ensure an emergency eyewash station and safety shower are readily accessible.[5]

Ground and bond containers when transferring material to prevent static discharge.[11] Use
only non-sparking tools.[6][11]

For reactions, ensure all glassware is dry.

If the reaction is to be conducted under an inert atmosphere, use standard techniques such
as a Schlenk line or a glovebox.[4]

3.3. Post-Handling
o Decontaminate all surfaces and equipment that have come into contact with the chemical.

o Carefully remove and dispose of contaminated gloves and other disposable PPE in the
designated hazardous waste stream.[3]

e Thoroughly wash hands with soap and water after handling is complete.[5]
Disposal Plan
All waste containing 3-Bromo-2-methylbut-1-ene must be treated as hazardous waste.[4]

4.1. Waste Collection

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC307410100&productDescription=1-BROMO-3-METHYL-2-BUTENE+10G&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB4127057_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC307410100&productDescription=1-BROMO-3-METHYL-2-BUTENE+10G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b3053196?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_3_Bromopyridin_2_yl_ethanone.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_3_Bromopyridin_2_yl_ethanone.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB4127057_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC307410100&productDescription=1-BROMO-3-METHYL-2-BUTENE+10G&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB4127057_EN.htm
https://www.benchchem.com/pdf/Step_by_step_guide_for_handling_and_storage_of_3_Bromo_1_butene.pdf
https://www.angenechemical.com/sds/20038-12-4.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_3_Bromopyridin_2_yl_ethanone.pdf
https://www.benchchem.com/product/b3053196?utm_src=pdf-body
https://www.benchchem.com/pdf/Step_by_step_guide_for_handling_and_storage_of_3_Bromo_1_butene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

e Collect all liquid and solid waste in a designated, properly labeled, and sealed container.[4]

e Do not dispose of 3-Bromo-2-methylbut-1-ene down the drain.[4]

4.2. Container Disposal

o Empty containers should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).

e Collect the rinsate as hazardous waste.[4]

o Deface the label on the empty container before disposal.

4.3. Spill Management

 In case of a spill, evacuate the area.

o Wear appropriate PPE, including respiratory protection.[5]

» Absorb the spill with an inert material such as sand, vermiculite, or a commercial sorbent.[4]

o Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

[4]

o Ventilate the area and wash the spill site after the material has been removed.

Quantitative Data

Property

Value

Molecular Formula

C5H9Br

Molecular Weight 149.03 g/mol [12]

CAS Number 51872-48-1[13][14][15]

Appearance Colorless to light orange to yellow clear liquid[7]
Boiling Point 107 °C (225 °F) at 980 hPa[1]

Density 1.182 g/cm3 at 25 °C (77 °F)[1]
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Experimental Workflow Diagram

Workflow for Safe Handling of 3-Bromo-2-methylbut-1-ene
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Caption: Workflow for the safe handling of 3-Bromo-2-methylbut-1-ene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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